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GSK864 Storage and Handling Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: GSK864
Cat. No.: S529511

The table below summarizes the key storage and handling parameters for GSK864 based on manufacturer

datasheets and supplier information [1] [2] [3].

Parameter Specification Additional Notes

Physical Form  Solid (light brown to brown or white to off-white powder) [1] [3]

| Recommended Storage (Powder) | Short-term: -20°C or 0°C [1] [4] [3] Long-term: -20°C [1] [3] | Keep
container tightly sealed in a cool, well-ventilated area, and desiccated [2] [4]. | | Recommended Storage
(Solution) | Short-term: -20°C for 1 month [1] [3] Long-term: -80°C for 6 months to 2 years [1] [3] | Use
newly opened, hygroscopic DMSO [1]. | | Selubility (DMSO) | ~100 mg/mL (~179 mM) [1] [3] [5] |
Sonication may be needed [1]. | | Shipping Condition | Room temperature [3] [5] | Suppliers indicate it is

stable at ambient temperature for several days during shipping [3]. |

Experimental Protocols and In Vivo Formulation

Preparing stock solutions correctly is critical for experimental success. Below is a standard protocol for

preparing a 10 mM stock solution in DMSO, adapted from supplier recommendations [1] [3].
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For in vive studies, the following formulations have been reported to achieve concentrations of > 2.5 mg/mL

(4.48 mM) [1] [3]:
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e Formulation 1 (Clear solution): 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline. Add co-
solvents sequentially in this order [1] [3].

e Formulation 2 (Suspension): 10% DMSO + 90% (20% SBE-3-CD in Saline). Requires
ultrasonication [1] [3].

Troubleshooting Common Issues

Here are solutions to some potential problems you might face in the lab:

Problem: Powder does not fully dissolve in DMSO.

o Solution: Ensure you are using freshly opened, anhydrous DMSO. Briefly vortex and sonicate
the mixture. The solubility is approximately 100 mg/mL, so verify your concentration does not
exceed this limit [1] [3] [5].

Problem: Precipitation occurs in biological assays after dilution from a DMSO stock.

o Solution: This is a common issue. When adding the compound to aqueous buffers or media,
ensure the final DMSO concentration is kept low (typically <0.1-1%). Add the DMSO stock to
the media while vortexing to facilitate even dispersion.

Problem: Suspected compound degradation or loss of activity over time.

o Solution: Adhere strictly to recommended storage conditions. Always prepare single-use
aliquots to minimize freeze-thaw cycles. For the powder, store desiccated at -20°C. For stock
solutions, for long-term stability (up to 2 years), store at -80°C [1] [3].

Problem: Handling and safety concerns.

o Solution: GSK864 is classified as Acute Toxicity (Category 4, Oral) and is very toxic to
aquatic life. Always wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat. Avoid generating dust/aerosols. Use in a well-ventilated area
and collect waste for disposal according to local regulations [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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